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Compound of Interest

Compound Name: SJ000063181

Cat. No.: B4600766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the small molecule SJ000063181 and its

significant role in modulating zebrafish development through the activation of the Bone

Morphogenetic Protein (BMP) signaling pathway. The information presented herein is intended

to support further research and drug development efforts by providing a comprehensive

overview of the compound's mechanism of action, its effects on embryonic development, and

detailed experimental protocols.

Core Concepts: SJ000063181 as a BMP Signaling
Activator
SJ000063181 is a potent small molecule activator of the canonical BMP signaling pathway.[1]

[2] In the context of zebrafish development, the BMP pathway is crucial for establishing the

dorsal-ventral axis, with higher levels of BMP signaling specifying ventral cell fates.[3][4][5]

Ectopic activation of this pathway, as induced by SJ000063181, leads to a range of ventralized

phenotypes in zebrafish embryos. The compound has been shown to activate BMP4 signaling

and promote the phosphorylation of the downstream effectors SMAD1/5/8. Due to its ability to

induce ventralization, SJ000063181 and similar compounds have been termed

"ventromorphins".

Quantitative Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b4600766?utm_src=pdf-interest
https://www.benchchem.com/product/b4600766?utm_src=pdf-body
https://www.benchchem.com/product/b4600766?utm_src=pdf-body
https://www.benchchem.com/product/b4600766?utm_src=pdf-body
https://www.medchemexpress.com/sj000063181.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5676454/
https://elifesciences.org/articles/25861
https://pmc.ncbi.nlm.nih.gov/articles/PMC2765817/
https://pubmed.ncbi.nlm.nih.gov/15829520/
https://www.benchchem.com/product/b4600766?utm_src=pdf-body
https://www.benchchem.com/product/b4600766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b4600766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize the key quantitative data associated with the activity of

SJ000063181 in zebrafish embryos.

Parameter Value Description Reference

Effective

Concentration
0.1-50 µM

The concentration

range of

SJ000063181 that

causes a dose-

dependent

ventralization of

zebrafish embryos at

24 hours post-

fertilization (hpf).

Gene Expression

Analysis

Concentration

6.25 µM

The concentration of

SJ000063181 used to

treat zebrafish

embryos for the

analysis of BMP target

gene expression at 6

and 8 hpf.

Phenotypic Effects of SJ000063181 on

Zebrafish Embryos (24 hpf)

Phenotype Description

Mild Cyclopia (V1)
A less severe ventralized phenotype

characterized by the partial fusion of the eyes.

Headlessness (V3)

A more severe phenotype where the

development of head structures is significantly

reduced or absent.

Loss of Dorsoanterior Tissues (V4)

The most severe ventralized phenotype,

resulting in the complete absence of dorsal and

anterior structures.
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Signaling Pathway
The diagram below illustrates the canonical BMP signaling pathway and the proposed point of

action for SJ000063181.
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Treat Zebrafish Embryos
with SJ000063181 (0.1-50 µM)

Phenotypic Analysis at 24 hpf
(Ventralization Score)

Gene Expression Analysis
(WISH at 6-8 hpf)
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Data Interpretation and
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Conclusion: SJ000063181 is a potent
BMP pathway activator in vivo
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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